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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the principles and protocols for the non-radioactive

labeling of RNA using Biotin-16-UTP. This method offers a safe and effective alternative to

radioactive labeling for various molecular biology applications, including in situ hybridization,

Northern blotting, and RNA pull-down assays.

Core Principle: Enzymatic Incorporation of a
Biotinylated Nucleotide
The fundamental principle of this technique lies in the enzymatic synthesis of RNA in the

presence of a modified uridine triphosphate (UTP) nucleotide. Biotin-16-UTP is a UTP analog

that has a biotin molecule attached to the C5 position of the uridine base via a 16-atom linker.

[1][2][3] This linker is crucial as it minimizes steric hindrance, allowing for efficient recognition

and incorporation by RNA polymerases while ensuring the biotin moiety is accessible for

subsequent detection.[2]

During an in vitro transcription reaction, RNA polymerase (such as T7, SP6, or T3) utilizes a

linearized DNA template containing the corresponding promoter to synthesize a
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complementary RNA strand.[4] In the reaction mixture, Biotin-16-UTP is provided along with

the other three standard ribonucleotides (ATP, GTP, and CTP). The RNA polymerase

incorporates Biotin-16-UTP in place of the natural UTP at multiple positions along the newly

synthesized RNA molecule, resulting in a randomly biotin-labeled RNA probe.

The resulting biotinylated RNA can then be detected with high specificity and sensitivity using

molecules that have a strong affinity for biotin, most commonly streptavidin or avidin, which are

conjugated to a reporter molecule such as an enzyme or a fluorophore. The strong, non-

covalent interaction between biotin and streptavidin (with a dissociation constant, Kd, of

approximately 10⁻¹⁵ M) forms the basis for the robust detection in downstream applications.

Key Experimental Workflow
The overall process of generating and utilizing biotin-labeled RNA probes can be broken down

into three main stages: in vitro transcription and labeling, purification of the labeled RNA, and

downstream application and detection.

In Vitro Transcription & Labeling

Purification Downstream Application & Detection

Linearized DNA Template
(with T7, SP6, or T3 promoter)

Incubation
(37°C, 2 hours)

RNA Polymerase
(T7, SP6, or T3)

Ribonucleotides
(ATP, GTP, CTP)

Biotin-16-UTP

Transcription Buffer

DNase Treatment
(Optional)

Biotinylated RNA RNA Purification
(e.g., Spin Column)

Hybridization
(e.g., Northern Blot, ISH)

Purified Biotinylated RNA Probe Streptavidin-Enzyme Conjugate
(e.g., HRP, AP) Substrate Addition Signal Detection

(Chemiluminescence/Colorimetric)
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Caption: Overall experimental workflow for biotin-RNA labeling and detection.

Detailed Experimental Protocols
In Vitro Transcription and Biotin Labeling of RNA
This protocol is adapted from standard methodologies for generating biotinylated RNA probes.

Materials:

Linearized template DNA (0.5-1.0 µg) with a T7, SP6, or T3 promoter

Nuclease-free water

10x Transcription Buffer (e.g., 400 mM Tris-HCl pH 8.0, 60 mM MgCl₂, 100 mM DTT, 20 mM

spermidine)

Ribonucleotide mix (10 mM each of ATP, GTP, CTP)

UTP solution (10 mM)

Biotin-16-UTP solution (10 mM)

RNA Polymerase (T7, SP6, or T3)

RNase Inhibitor

Procedure:

Thaw all components at room temperature, except for the RNA polymerase and RNase

inhibitor, which should be kept on ice.

In a nuclease-free microcentrifuge tube, assemble the following reaction mixture at room

temperature in the order listed:
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Component Volume (µL) Final Concentration

Nuclease-free water Up to 20 µL -

10x Transcription Buffer 2.0 1x

10 mM ATP 2.0 1 mM

10 mM GTP 2.0 1 mM

10 mM CTP 2.0 1 mM

10 mM UTP 1.3 0.65 mM

10 mM Biotin-16-UTP 0.7 0.35 mM

Linearized Template DNA X µL (0.5-1 µg) 25-50 ng/µL

RNase Inhibitor 1.0 20 units

RNA Polymerase 2.0 40 units

Total Volume 20 µL

Mix the components gently by pipetting and centrifuge briefly to collect the reaction mixture

at the bottom of the tube.

Incubate the reaction at 37°C for 2 hours. For some templates, extending the incubation time

to 4 hours may increase the yield.

(Optional) To remove the DNA template, add 1 µL of RNase-free DNase I and incubate at

37°C for 15 minutes.

Purification of Biotinylated RNA
Purification is necessary to remove unincorporated nucleotides, proteins (RNA polymerase and

DNase), and salts that may interfere with downstream applications.

Materials:

RNA spin column purification kit
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Nuclease-free water

Procedure:

Follow the manufacturer's protocol for the chosen RNA spin column purification kit. These

kits typically involve binding the RNA to a silica membrane, washing away contaminants, and

eluting the purified RNA in nuclease-free water.

Quantify the yield and purity of the biotinylated RNA using a spectrophotometer. The

concentration can be determined by measuring the absorbance at 260 nm. The A260/A280

ratio should be ~2.0 for pure RNA.

Expected Yield: Under standard conditions, approximately 10 µg of biotin-labeled RNA can be

synthesized from 1 µg of template DNA.

Detection of Biotinylated RNA Probes
The following is a generalized protocol for detecting biotinylated probes in a membrane-based

hybridization assay (e.g., Northern blot).

Materials:

Membrane with immobilized target RNA

Blocking buffer

Wash buffers

Streptavidin-HRP (Horseradish Peroxidase) conjugate

Chemiluminescent substrate

Procedure:

Following hybridization of the biotinylated probe to the target RNA on the membrane and

post-hybridization washes, incubate the membrane in a blocking buffer for 1 hour at room

temperature to prevent non-specific binding of the detection reagents.
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Dilute the Streptavidin-HRP conjugate in blocking buffer (a common dilution is 1:5000).

Incubate the membrane in the diluted Streptavidin-HRP solution for 1 hour at room

temperature with gentle agitation.

Wash the membrane several times with a suitable wash buffer (e.g., TBST) to remove

unbound conjugate.

Prepare the chemiluminescent substrate according to the manufacturer's instructions.

Incubate the membrane with the substrate. This enzymatic reaction will generate a light

signal.

Detect the signal using X-ray film or a chemiluminescence imager.

Signaling Pathways and Molecular Interactions
The core of the labeling and detection process involves specific molecular interactions. The

enzymatic incorporation of Biotin-16-UTP into the nascent RNA strand is followed by the high-

affinity binding of a streptavidin-enzyme conjugate.
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Caption: Molecular interactions in biotin labeling and chemiluminescent detection.
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Quantitative Data Summary
The efficiency of labeling and the sensitivity of detection are critical parameters for the success

of experiments using biotinylated probes.

Parameter Typical Value/Range Reference

Biotin-16-UTP Substitution 35%

Expected RNA Yield
~10 µg per 1 µg of template

DNA

Probe Stability At least 1 year at -20°C

Streptavidin-HRP Dilution 1:2000 to 1:5000

Detection Sensitivity (Dot Blot) As low as 0.1 pg

Applications
Biotin-labeled RNA probes are versatile tools used in a wide range of molecular biology

applications:

In Situ Hybridization (ISH): For the localization of specific mRNA transcripts within cells and

tissues.

Northern Blotting: To detect and quantify specific RNA molecules in a complex sample.

Microarray Analysis: As probes for gene expression profiling.

RNA Pull-Down Assays: To identify and study RNA-binding proteins.

Electrophoretic Mobility Shift Assays (EMSA): As a non-radioactive alternative to study RNA-

protein interactions.

This guide provides a comprehensive overview of the principles and methodologies associated

with non-radioactive RNA labeling using Biotin-16-UTP. By offering a robust, sensitive, and

safe alternative to radiolabeling, this technique has become an indispensable tool for

researchers in various fields of life science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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